Cas no 10394-39-5 (5-Methoxy-1-methyl-1H-benzo[d]imidazole)

• Product Name: 5-Methoxy-1-methyl-1H-benzo[d]imidazole
• CAS No: 10394-39-5
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD00962665
• CID: 118574
• PubChem ID: 4292780
• Update Time: 2025-06-08

5-Methoxy-1-methyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-1-methyl-1H-benzo[d]imidazole
• 1H-Benzimidazole,5-methoxy-1-methyl-
• 5-methoxy-1-methyl-1H-Benzimidazole
• 5-METHOXY-1-METHYLBENZIMIDAZOLE
• 1H-Benzimidazole,5-methoxy-1-methyl
• 1-Methyl-5-methoxy-benzimidazol
• 1-methyl-5-methoxybenzimidazole
• 5-Methoxy-1-methyl-1H-benzimidazol
• 5-methoxy-1-methyl-1H-benzoimidazole
• 1-methyl-5-methoxy-benzimidazole
• HQACNRVQEIYCKZ-UHFFFAOYSA-N
• 1-Methyl-5-methoxy-1H-benzoimidazole
• AK140192
• 5-methoxy-1-methyl-1H-1,3-benzodiazole
• ST2406293
• 5-METHOXY-1-METHYL-1,3-BENZODIAZOLE
• J3.505.543F
• A896332
• C71166
• SCHEMBL230452
• DTXSID60401630
• MFCD00962665
• 10394-39-5
• AKOS006274017
• FT-0712778
• DS-6979
• CS-0043866
• SY115055
• XH1123
• DB-059071

• MDL： MFCD00962665
• Inchi： 1S/C9H10N2O/c1-11-6-10-8-5-7(12-2)3-4-9(8)11/h3-6H,1-2H3
• InChI Key： HQACNRVQEIYCKZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)N=CN2C

Computed Properties

• Exact Mass: 162.07900
• Monoisotopic Mass: 162.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27
• XLogP3: 1.4

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 300°C at 760 mmHg
• Flash Point: 135.4±25.7 °C
• PSA: 27.05000
• LogP: 1.58190

5-Methoxy-1-methyl-1H-benzo[d]imidazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Methoxy-1-methyl-1H-benzo[d]imidazole

5-Methoxy-1-methyl-1H-benzo[d]imidazole: An Overview of a Promising Compound (CAS No. 10394-39-5)

5-Methoxy-1-methyl-1H-benzo[d]imidazole (CAS No. 10394-39-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown potential in various applications, including as an intermediate in the synthesis of bioactive molecules and as a lead compound in drug discovery.

The chemical structure of 5-Methoxy-1-methyl-1H-benzo[d]imidazole consists of a benzimidazole core with a methoxy group at the 5-position and a methyl group at the 1-position. The benzimidazole scaffold is well-known for its biological activity, particularly in the context of antifungal, antibacterial, and anticancer agents. The presence of the methoxy and methyl groups further modulates the compound's properties, enhancing its solubility and bioavailability.

Recent studies have highlighted the potential of 5-Methoxy-1-methyl-1H-benzo[d]imidazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antifungal activity against several clinically relevant fungal strains, including Candida albicans and Aspergillus fumigatus. The researchers attributed this activity to the compound's ability to disrupt fungal cell membranes and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-Methoxy-1-methyl-1H-benzo[d]imidazole has also shown promise as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute demonstrated that certain derivatives of this compound selectively inhibited the growth of human cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest, suggesting that these compounds could be developed into novel anticancer drugs.

The versatility of 5-Methoxy-1-methyl-1H-benzo[d]imidazole extends beyond its direct biological activity. It serves as an important building block in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a starting material for the preparation of benzimidazole-based inhibitors of histone deacetylases (HDACs), which are emerging as promising targets for the treatment of various diseases, including cancer and neurodegenerative disorders.

In the realm of drug discovery, 5-Methoxy-1-methyl-1H-benzo[d]imidazole has been identified as a valuable lead compound due to its favorable pharmacokinetic properties and low toxicity profile. These attributes make it an attractive candidate for further optimization through structure-activity relationship (SAR) studies. Researchers are actively exploring modifications to the core structure to enhance its potency and selectivity for specific therapeutic targets.

The synthesis of 5-Methoxy-1-methyl-1H-benzo[d]imidazole can be achieved through several routes, each with its own advantages and challenges. One common method involves the condensation of o-phenylenediamine with formamide in the presence of formaldehyde, followed by methylation with methyl iodide. Another approach involves the cyclization of N-(2-aminoethyl)-N-methyl-o-anisidine using acid catalysts. These synthetic strategies provide chemists with flexible options for large-scale production and structural modification.

In conclusion, 5-Methoxy-1-methyl-1H-benzo[d]imidazole (CAS No. 10394-39-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable biological activity and synthetic accessibility, make it an attractive target for further investigation and development. As research in this area continues to advance, it is likely that new derivatives and analogs will emerge, opening up exciting possibilities for therapeutic innovation.